2-[1-(3-Bromopyridin-4-yl)piperidin-4-yl]-1,8-naphthyridine

• Molecular Formula: C18H17BrN4
• Molecular Weight: 369.3 g/mol
• IUPAC Name: 2-[1-(3-bromopyridin-4-yl)piperidin-4-yl]-1,8-naphthyridine
• InChI: InChI=1S/C18H17BrN4/c19-15-12-20-9-5-17(15)23-10-6-13(7-11-23)16-4-3-14-2-1-8-21-18(14)22-16/h1-5,8-9,12-13H,6-7,10-11H2
• InChI Key: PVMBVEYBGFQCDS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC3=C(C=CC=N3)C=C2)C4=C(C=NC=C4)Br

Description

2-[1-(3-Bromopyridin-4-yl)piperidin-4-yl]-1,8-naphthyridine is a complex organic compound that has garnered attention in the scientific community due to its potential applications in various fields such as chemistry, biology, and medicine. This compound features a unique structure that includes a bromopyridine moiety, a piperidine ring, and a naphthyridine core, making it a subject of interest for researchers exploring new chemical entities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(3-Bromopyridin-4-yl)piperidin-4-yl]-1,8-naphthyridine typically involves multiple steps, starting with the preparation of the bromopyridine and piperidine intermediates. One common method involves the bromination of pyridine to obtain 3-bromopyridine, followed by the formation of the piperidine ring through cyclization reactions. The final step involves coupling the bromopyridine-piperidine intermediate with 1,8-naphthyridine under specific reaction conditions, such as the use of palladium-catalyzed cross-coupling reactions .

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic route to enhance yield and reduce costs. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and scalability. Additionally, the use of green chemistry principles, such as solvent-free reactions and recyclable catalysts, can make the production process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

2-[1-(3-Bromopyridin-4-yl)piperidin-4-yl]-1,8-naphthyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce functional groups such as ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert certain functional groups to alcohols or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

2-[1-(3-Bromopyridin-4-yl)piperidin-4-yl]-1,8-naphthyridine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials and catalysts

Mechanism of Action

The mechanism of action of 2-[1-(3-Bromopyridin-4-yl)piperidin-4-yl]-1,8-naphthyridine involves its interaction with specific molecular targets. For instance, it may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 1-(5-Bromopyridin-2-yl)piperidin-3-ol
• 1-(6-Bromopyridin-2-yl)piperidin-4-ol
• 1-(3-Bromopyridin-2-yl)piperidin-4-ol

Uniqueness

2-[1-(3-Bromopyridin-4-yl)piperidin-4-yl]-1,8-naphthyridine stands out due to its unique combination of a bromopyridine moiety, a piperidine ring, and a naphthyridine core. This structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications .